Cas no 2453-46-5 (Chlorocycloheptane)

• Product Name: Chlorocycloheptane
• CAS No: 2453-46-5
• MF: C₇H₁₃Cl
• MW: 132.631121397018
• MDL: MFCD00046501
• CID: 277107
• PubChem ID: 87565769
• Update Time: 2025-06-30

Chlorocycloheptane Chemical and Physical Properties

Names and Identifiers

• Chlorocycloheptane
• Cycloheptane, chloro-
• c-heptyl-Cl
• Chlor-cycloheptan
• chloro-cycloheptane
• Cycloheptane,chloro
• Cycloheptyl Chloride
• BS-16740
• NSC75844
• A928448
• AKOS009158147
• FT-0624175
• MFCD00046501
• UNII-9DGZ35VX23
• 2453-46-5
• NSC-75844
• NS00027684
• NSC 75844
• InChI=1/C7H13Cl/c8-7-5-3-1-2-4-6-7/h7H,1-6H
• SCHEMBL1710981
• 9DGZ35VX23
• CS-0155300
• EINECS 219-522-7
• DTXSID70179277
• CAA45346
• C7H13Cl
• D81846
• 4-chlorocycloheptane
• DB-046476

• MDL： MFCD00046501
• Inchi： 1S/C7H13Cl/c8-7-5-3-1-2-4-6-7/h7H,1-6H2
• InChI Key： KMJSGLZXFNSANB-UHFFFAOYSA-N
• SMILES： ClC1CCCCCC1

Computed Properties

• Exact Mass: 132.07100
• Monoisotopic Mass: 132.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 53.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.01
• Boiling Point: 175°C
• Flash Point: 47.9°C
• Refractive Index: 1.4730-1.4770
• PSA: 0.00000
• LogP: 2.94800
• Solubility: Not determined

Chlorocycloheptane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Chlorocycloheptane

Chlorocycloheptane (CAS No. 2453-46-5): A Comprehensive Overview in Modern Chemical Research

Chlorocycloheptane, with the chemical formula C₇H₁₃Cl, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a cycloheptane ring substituted with a chlorine atom, imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry. This introduction delves into the properties, applications, and recent advancements involving Chlorocycloheptane, particularly in the context of its CAS number CAS No. 2453-46-5, which identifies it uniquely in scientific literature and industrial processes.

The chemical structure of Chlorocycloheptane consists of a seven-membered saturated hydrocarbon ring (cycloheptane) with a chlorine atom attached to one of its carbon atoms. This substitution introduces polarity to the molecule, enhancing its solubility in polar solvents and making it more susceptible to nucleophilic substitution reactions. The presence of the chlorine atom also allows for further functionalization, enabling the synthesis of more complex molecules. These characteristics have positioned Chlorocycloheptane as a key building block in the pharmaceutical industry, particularly in the development of active pharmaceutical ingredients (APIs).

In recent years, research on Chlorocycloheptane has seen significant advancements, particularly in its role as a precursor for various pharmacologically active compounds. One notable area of study is its application in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cycloheptane ring can be modified to introduce specific functional groups that enhance the anti-inflammatory properties of the final product. For instance, studies have shown that derivatives of Chlorocycloheptane can exhibit potent COX-2 inhibitory activity, making them promising candidates for treating chronic inflammatory conditions such as arthritis.

The pharmaceutical industry has also explored the use of Chlorocycloheptane in the development of antifungal and antibacterial agents. The chlorine substituent in its structure facilitates the introduction of additional heteroatoms, such as oxygen and nitrogen, which are crucial for achieving antimicrobial activity. Recent research has highlighted several novel derivatives of Chlorocycloheptane that demonstrate effective inhibition against multidrug-resistant bacterial strains. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

Beyond pharmaceutical applications, Chlorocycloheptane has found utility in agrochemical research. Its structural features make it a versatile intermediate in synthesizing herbicides and pesticides. For example, certain derivatives of Chlorocycloheptane have shown herbicidal activity by inhibiting key enzymes involved in plant growth regulation. This has opened up new avenues for developing environmentally friendly agrochemicals that offer effective weed control while minimizing ecological impact.

The synthesis and handling of Chlorocycloheptane, identified by its CAS number CAS No. 2453-46-5, require careful consideration due to its reactivity and potential hazards. While it is not classified as a hazardous material under standard regulatory frameworks, proper safety measures must be observed during its production and use to prevent accidents and ensure worker safety. Advanced synthetic methodologies have been developed to optimize the yield and purity of Chlorocycloheptane, making it more accessible for industrial applications.

In conclusion, Chlorocycloheptane represents a fascinating compound with diverse applications in modern chemical research. Its unique structural properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and other industries. The ongoing research into novel derivatives and synthetic routes continues to expand its potential applications, reinforcing its significance in scientific and industrial contexts.